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Compound of Interest

Compound Name: 7-Bromo-3-methylisoquinoline

CAS No.: 1416713-25-1

Cat. No.: B1321007

Get Quote

Chemical Ontology: Heterocyclic Aromatic • Isoquinoline Scaffold • Halogenated Building Block

CAS Registry Number: 36074-98-9 (Generic for isomer class; specific salt forms vary) / Note:

Frequently referenced as a custom synthesis intermediate.

Part 1: Executive Summary
7-Bromo-3-methylisoquinoline represents a "privileged scaffold" in medicinal chemistry,

specifically designed to overcome the regiochemical limitations of standard isoquinoline

functionalization. Unlike the kinetically favored 5-bromoisoquinoline (produced via direct

electrophilic substitution), the 7-bromo isomer provides a vector at the "distal" end of the fused

ring system. This geometry is critical in kinase inhibitor design, allowing the isoquinoline

nitrogen to bind the hinge region while the C7-substituent extends into the solvent-exposed

pocket or hydrophobic back-cleft.

This guide details the physicochemical profile, divergent synthetic routes, and handling

protocols for this high-value intermediate.

Part 2: Structural & Physicochemical Profile[1]
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The introduction of the methyl group at C3 and the bromine at C7 creates a molecule with

distinct electronic and steric properties compared to the parent isoquinoline.

Physicochemical Data Table[2]
Property Value / Characteristic Technical Note

Molecular Formula C₁₀H₈BrN

Molecular Weight 222.08 g/mol

Appearance Off-white to pale yellow solid

Oxidizes slightly upon air

exposure (N-oxide formation).

[1]

Melting Point 92–96 °C (Predicted)

Lower than unsubstituted 7-

bromoisoquinoline due to C3-

methyl disruption of crystal

packing.

LogP (Calc) ~3.4

Higher lipophilicity than

isoquinoline (LogP 2.1) due to

Br/Me substituents.

pKa (Conj. Acid) ~5.6

The C3-methyl group is

electron-donating, slightly

increasing basicity relative to

7-bromoisoquinoline (pKa

~5.1).

Solubility DCM, DMSO, Methanol

Poor water solubility; requires

acid or cosolvent for aqueous

protocols.

Electronic Structure & Reactivity Analysis
The C7-Bromine Handle: Located on the benzenoid ring, this position is deactivated towards

nucleophilic aromatic substitution (

) but is highly activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig).
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The C3-Methyl Group: Provides steric bulk near the nitrogen lone pair, potentially modulating

metabolic stability (blocking C3 oxidation) and influencing binding selectivity in active sites.

The Nitrogen Center: Remains a competent nucleophile for alkylation (forming

isoquinolinium salts) or coordination to metal centers.

Part 3: Synthetic Routes (The Regioselectivity
Challenge)
Direct bromination of 3-methylisoquinoline yields the 5-bromo isomer (kinetic product) or 4-

bromo isomer. Accessing the 7-bromo position requires de novo ring construction.

Primary Route: Modified Pomeranz-Fritsch Cyclization
This route ensures the bromine is locked in the correct position by starting with a para-

substituted benzene precursor.

Mechanism:

Condensation: 4-Bromobenzaldehyde reacts with aminoacetone dimethyl acetal (or

equivalent protected amine) to form a Schiff base (imine).

Cyclization: Acid-mediated closure (conc.

or

) forms the C1-C8a bond.

Aromatization: Elimination of the acetal methoxy groups yields the aromatic system.
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Click to download full resolution via product page

Figure 1: The Pomeranz-Fritsch strategy avoids the kinetic 5-bromo isomer by pre-installing the

halogen on the benzaldehyde precursor.

Part 4: Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling at C7
Objective: Functionalization of the C7 position with an aryl group.

Reagents:

7-Bromo-3-methylisoquinoline (1.0 eq)

Arylboronic acid (1.2 eq)[1]

(0.05 eq)

(3.0 eq)

Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Methodology:

Degassing: Charge a microwave vial or round-bottom flask with the isoquinoline, boronic

acid, and base. Suspend in the solvent mixture. Sparge with Argon for 10 minutes (Critical:

removal prevents homocoupling and catalyst deactivation).

Catalyst Addition: Add the Palladium catalyst quickly under a positive stream of Argon. Seal

the vessel.

Reaction: Heat to 90°C for 4–12 hours. (Monitor via TLC/LCMS; disappearance of starting

material at

in 20% EtOAc/Hex).

Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.

Dry over
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.

Purification: Flash chromatography on silica gel. Gradient: 0%

40% EtOAc in Hexanes.

Protocol B: N-Oxidation (Metabolic Probe Synthesis)
Objective: Synthesis of the N-oxide to study metabolic soft spots.

Reagents:

7-Bromo-3-methylisoquinoline[2]

m-CPBA (meta-Chloroperoxybenzoic acid, 1.5 eq)

DCM (Dichloromethane)

Methodology:

Dissolve the substrate in DCM (0.1 M concentration).

Cool to 0°C in an ice bath.

Add m-CPBA portion-wise over 15 minutes.

Allow to warm to RT and stir for 3 hours.

Quench: Wash with saturated

(x3) to remove m-chlorobenzoic acid byproduct.

Isolation: The N-oxide is significantly more polar; extract with 10% MeOH/DCM if necessary.

Part 5: Applications in Drug Discovery[5][6]
Kinase Inhibitor Design (The "Hinge Binder" Concept)
In many kinase programs (e.g., ROCK, PKA), the isoquinoline nitrogen accepts a hydrogen

bond from the hinge region backbone.
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C3-Methyl: Occupies the "gatekeeper" region or a small hydrophobic pocket, improving

selectivity against kinases with larger gatekeeper residues.

C7-Vector: Points towards the solvent front. This is the ideal position to attach solubilizing

groups (piperazines, morpholines) via Buchwald coupling to improve ADME properties

without disrupting the core binding mode.

Divergent Functionalization Map
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Figure 2: The orthogonality of the C7-halogen and the N-heterocycle allows for rapid library

generation.

Part 6: Safety & Handling (MSDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Precaution

Acute Toxicity (Oral) H302
Harmful if swallowed.[3][1] Do

not eat/drink in lab.

Skin Irritation H315
Wear nitrile gloves. Wash

immediately upon contact.

Eye Irritation H319

Wear safety goggles. Rinse

cautiously with water for 15

min.

STOT-SE H335

May cause respiratory

irritation.[3][1] Handle only in a

fume hood.

Storage: Store under inert atmosphere (

or Ar) at 2–8°C. Light sensitive (protect from direct UV exposure to prevent debromination or
oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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